molecular formula C8H8BrFO B8790314 1-(2-Bromo-5-fluorophenyl)ethanol

1-(2-Bromo-5-fluorophenyl)ethanol

Cat. No.: B8790314
M. Wt: 219.05 g/mol
InChI Key: IBHYZKHFROARHA-UHFFFAOYSA-N
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Description

1-(2-Bromo-5-fluorophenyl)ethanol is a useful research compound. Its molecular formula is C8H8BrFO and its molecular weight is 219.05 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8BrFO

Molecular Weight

219.05 g/mol

IUPAC Name

1-(2-bromo-5-fluorophenyl)ethanol

InChI

InChI=1S/C8H8BrFO/c1-5(11)7-4-6(10)2-3-8(7)9/h2-5,11H,1H3

InChI Key

IBHYZKHFROARHA-UHFFFAOYSA-N

Canonical SMILES

CC(C1=C(C=CC(=C1)F)Br)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-fluoro-benzaldehyde (17.0 g, 83.7 mmol) in tetrahydrofuran (100 mL), cooled to 0° C. under nitrogen, was added methyl magnesium chloride solution (3M in tetrahydrofuran, 31.0 mL, 93.0 mmol, 1.1 eq.) dropwise over a 20 min period. The resulting solution was stirred at 0° C. for 45 min before quenching with aqueous ammonium chloride solution (1M, 17 mL). The resulting mixture was partitioned between pentane (300 mL) and water (100 mL). The organic phase was washed with brine (50 mL) and then dried over magnesium sulphate. This mixture was filtered and concentrated under reduced pressure. The residue was purified by chromatography on silica gel eluting with a gradient of toluene in pentane (50:50 to 100:0 by volume) to produce the title compound as a colourless oil (13.8 g, 75%).
Quantity
17 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
31 mL
Type
reactant
Reaction Step Two
Yield
75%

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